Cas no 1260593-06-3 (Fmoc-3-trifluoromethyl-L-homophenylalanine)
Fmoc-3-trifluoromethyl-L-homophenylalanine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[3-(trifluoromethyl)phenyl]butanoic acid
- Fmoc-3-trifluoromethyl-L-homophenylalanine
- Benzenebutanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(trifluoromethyl)-, (αS)-
- Fmoc-HomoPhe(3-CF3)-OH
-
- MDL: MFCD07372272
- Inchi: 1S/C26H22F3NO4/c27-26(28,29)17-7-5-6-16(14-17)12-13-23(24(31)32)30-25(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-11,14,22-23H,12-13,15H2,(H,30,33)(H,31,32)/t23-/m0/s1
- InChI Key: DARGKBQEWQXUJM-QHCPKHFHSA-N
- SMILES: C(O)(=O)[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCC1=CC=CC(C(F)(F)F)=C1
Fmoc-3-trifluoromethyl-L-homophenylalanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | F80080-0.1/G |
FMOC-3-TRIFLUOROMETHYL-L-HOMOPHENYLALANINE |
1260593-06-3 | 95% | 0.1g |
$270 | 2023-09-18 | |
| AstaTech | F80080-0.25/G |
FMOC-3-TRIFLUOROMETHYL-L-HOMOPHENYLALANINE |
1260593-06-3 | 95% | 0.25g |
$539 | 2023-09-18 | |
| AstaTech | F80080-1/G |
FMOC-3-TRIFLUOROMETHYL-L-HOMOPHENYLALANINE |
1260593-06-3 | 95% | 1g |
$1078 | 2023-09-18 | |
| Aaron | AR01JN1C-250mg |
Fmoc-3-trifluoromethyl-L-homophenylalanine |
1260593-06-3 | 97% | 250mg |
$318.00 | 2025-02-12 | |
| Aaron | AR01JN1C-500mg |
Fmoc-3-trifluoromethyl-L-homophenylalanine |
1260593-06-3 | 97% | 500mg |
$491.00 | 2025-02-12 | |
| Aaron | AR01JN1C-1g |
Fmoc-3-trifluoromethyl-L-homophenylalanine |
1260593-06-3 | 97% | 1g |
$734.00 | 2025-02-12 | |
| 1PlusChem | 1P01JMT0-250mg |
Fmoc-3-trifluoromethyl-L-homophenylalanine |
1260593-06-3 | 97% | 250mg |
$278.00 | 2024-07-09 | |
| 1PlusChem | 1P01JMT0-500mg |
Fmoc-3-trifluoromethyl-L-homophenylalanine |
1260593-06-3 | 97% | 500mg |
$433.00 | 2024-07-09 | |
| 1PlusChem | 1P01JMT0-1g |
Fmoc-3-trifluoromethyl-L-homophenylalanine |
1260593-06-3 | 97% | 1g |
$639.00 | 2024-07-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1509861-250mg |
Fmoc-3-trifluoromethyl-L-homophenylalanine |
1260593-06-3 | 98% | 250mg |
¥4122.00 | 2024-08-09 |
Fmoc-3-trifluoromethyl-L-homophenylalanine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Fmoc-3-trifluoromethyl-L-homophenylalanine
Research Brief on Fmoc-3-trifluoromethyl-L-homophenylalanine (CAS: 1260593-06-3) in Chemical Biology and Pharmaceutical Applications
Fmoc-3-trifluoromethyl-L-homophenylalanine (CAS: 1260593-06-3) is a fluorinated amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties. The incorporation of a trifluoromethyl group into the homophenylalanine scaffold enhances metabolic stability, lipophilicity, and bioavailability, making it a valuable building block for peptide-based drug discovery and protein engineering. Recent studies have explored its applications in the design of protease inhibitors, GPCR-targeting peptides, and as a tool for probing protein-ligand interactions.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Fmoc-3-trifluoromethyl-L-homophenylalanine in the development of novel SARS-CoV-2 main protease inhibitors. The researchers utilized solid-phase peptide synthesis (SPPS) to incorporate this non-natural amino acid into peptide sequences, resulting in compounds with improved binding affinity (IC50 values in the low micromolar range) and enhanced resistance to enzymatic degradation compared to their non-fluorinated counterparts. The trifluoromethyl group was found to participate in favorable hydrophobic interactions with the S2 pocket of the protease.
In the field of peptide therapeutics, a recent Nature Communications paper (2024) highlighted the use of Fmoc-3-trifluoromethyl-L-homophenylalanine in the design of stable peptide agonists for GLP-1 receptor. The fluorinated amino acid was strategically positioned to replace phenylalanine in the native sequence, resulting in peptides with prolonged half-life (t1/2 increased by 3.5-fold in human plasma) while maintaining full receptor activation. This modification also improved the peptides' permeability across intestinal epithelial cell monolayers, suggesting potential for oral delivery.
From a synthetic chemistry perspective, advances in the preparation of Fmoc-3-trifluoromethyl-L-homophenylalanine have been reported in Organic Letters (2023). The new synthetic route employs asymmetric hydrogenation of a trifluoromethylated enamide intermediate with a chiral iridium catalyst, achieving >99% ee and 85% overall yield. This improved methodology addresses previous challenges in the large-scale production of this valuable building block, making it more accessible for medicinal chemistry applications.
Recent biophysical studies (Journal of Biological Chemistry, 2024) have utilized Fmoc-3-trifluoromethyl-L-homophenylalanine as a 19F NMR probe to investigate protein folding dynamics. The strong NMR signal from the CF3 group enables sensitive detection of conformational changes in model systems, providing insights into folding intermediates that were previously difficult to observe. This application demonstrates the compound's dual role as both a structural element and a spectroscopic reporter in protein engineering.
In conclusion, Fmoc-3-trifluoromethyl-L-homophenylalanine (1260593-06-3) continues to emerge as a versatile tool in chemical biology and drug discovery. Its unique properties enable the development of more stable and bioavailable peptide therapeutics, while also serving as a valuable probe for studying protein structure and function. Ongoing research is exploring its potential in targeted drug delivery systems and as a building block for novel biomaterials.
1260593-06-3 (Fmoc-3-trifluoromethyl-L-homophenylalanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)